(+/-)-Nicotine (+/-)-Nicotine (±)-Nicotine is the racemic mixture of the dominant alkaloid found in tobacco plants. It acts as an agonist at neuronal nicotinic acetylcholine receptors (nAChRs; Kis = 481 and 11.1 nM for α3β4 and α4β2 subtypes, respectively) and possesses addictive and teratogenic properties. (−)-(S)-Nicotine is significantly more active at binding nAChRs compared to the (+)-(R) antipode, thus nicotine is typically synthesized as (−)-(S)-nicotine with only 0.2-1% of the (+)-(R) isomer present.
Brand Name: Vulcanchem
CAS No.: 22083-74-5
VCID: VC20775046
InChI: InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3
SMILES: CN1CCCC1C2=CN=CC=C2
Molecular Formula: C10H14N2
Molecular Weight: 162.23 g/mol

(+/-)-Nicotine

CAS No.: 22083-74-5

Cat. No.: VC20775046

Molecular Formula: C10H14N2

Molecular Weight: 162.23 g/mol

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(+/-)-Nicotine - 22083-74-5

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Description (±)-Nicotine is the racemic mixture of the dominant alkaloid found in tobacco plants. It acts as an agonist at neuronal nicotinic acetylcholine receptors (nAChRs; Kis = 481 and 11.1 nM for α3β4 and α4β2 subtypes, respectively) and possesses addictive and teratogenic properties. (−)-(S)-Nicotine is significantly more active at binding nAChRs compared to the (+)-(R) antipode, thus nicotine is typically synthesized as (−)-(S)-nicotine with only 0.2-1% of the (+)-(R) isomer present.
CAS No. 22083-74-5
Molecular Formula C10H14N2
Molecular Weight 162.23 g/mol
IUPAC Name 3-(1-methylpyrrolidin-2-yl)pyridine
Standard InChI InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3
Standard InChI Key SNICXCGAKADSCV-UHFFFAOYSA-N
SMILES CN1CCCC1C2=CN=CC=C2
Canonical SMILES CN1CCCC1C2=CN=CC=C2
Appearance Assay:≥98%A neat oil
Flash Point 95 °C c.c.
Melting Point -80 °C

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